Unii-FD1LY3K97F

• IUPAC Name: 2-amino-9-[(1S,3S,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-1H-purin-6-one
• InChI: InChI=1S/C12H15N5O3/c1-5-6(3-18)8(19)2-7(5)17-4-14-9-10(17)15-12(13)16-11(9)20/h4,6-8,18-19H,1-3H2,(H3,13,15,16,20)/t6-,7+,8+/m1/s1
• InChI Key: QDGZDCVAUDNJFG-CSMHCCOUSA-N
• Canonical SMILES: C=C1C(CC(C1CO)O)N2C=NC3=C2N=C(NC3=O)N
• Isomeric SMILES: C=C1[C@H](C[C@@H]([C@@H]1CO)O)N2C=NC3=C2N=C(NC3=O)N
• Molecular Formula: C12H15N5O3
• Molecular Weight: 277.28 g/mol
• CAS No.: 1367369-77-4

Description

“Unii-FD1LY3K97F” is also known as Entecavir 3-Epimer. It has the molecular formula C12H15N5O3.

Scientific Research Applications

Translating Research into Innovations

One application of Unii-FD1LY3K97F in scientific research is in the realm of translating basic scientific research into practical innovations. This process has historical significance, tracing back to ancient discoveries and leading to modern advancements such as space exploration. Institutions like the National Collegiate Inventors and Innovators Alliance (NCIIA) play a key role in this, providing training, education, and financial support to develop viable and socially beneficial businesses from scientific research (Giordan et al., 2011).

Collaborative Environments in Environmental Research

This compound is instrumental in creating collaborative working environments, especially for large-scale scientific applications. An example is the Unified Air Pollution Model (UNI-DEM), which involves continuous development and experimentation by institutes across Europe. This collaborative approach addresses challenges associated with remote development and data sharing in large scientific applications (Şahin et al., 2009).

Standardizing Data for Cross-National Research

The Standardized World Income Inequality Database (SWIID) is another application where this compound plays a role. It standardizes data to facilitate cross-national research on income inequality, making it more suited to broad research than other sources. This standardization allows for greater comparability across a large sample of countries and years, enhancing the efficiency of research in this field (Solt, 2009).

Nanoparticle Synthesis in Material Science

In the field of material science, this compound contributes to the development of novel materials through liquid-phase syntheses of inorganic nanoparticles. This research is fundamental to advancements in industries and technologies, particularly in electronics, where new semiconducting materials have led to significant technological evolution (Cushing et al., 2004).

Accelerating Technological Industrialization in Universities

Universities play a critical role in accelerating the transformation of scientific and technical achievements into viable industries. This compound is involved in promoting this transformation, encouraging universities to focus on national economic construction and develop more cost-effective scientific and technological industries (Tuo Xian-guo, 2004).

Computational Fluid Dynamics in Ventilation Research

In indoor air science and building ventilation, this compound supports the application of computational fluid dynamics (CFD). The rapid growth in computer hardware capabilities has made CFD an integral part of scientific research for developing complex air distribution and ventilation systems in buildings. This includes challenges in turbulence modelling, numerical approximation, and boundary conditions relevant to building ventilation (Li & Nielsen, 2011).

Protein Sequence Knowledgebase in Biological Research

The Universal Protein Resource (UniProt) is an application of this compound in biological research, providing a stable, comprehensive, and accurately annotated protein sequence knowledgebase. This resource supports a wide range of biological research by offering extensive cross-references and querying interfaces, which are crucial for exploring protein functions and relationships (Morgat et al., 2010).

Mechanism of Action

Target of Action

3-Epi-Entecavir, also known as Entecavir 3-epimer or Unii-FD1LY3K97F, primarily targets the Hepatitis B virus (HBV) polymerase . This enzyme plays a crucial role in the replication process of the HBV . In addition to its conventional use, 3-Epi-Entecavir acts as an inhibitor of lysine-specific demethylase 5B (KDM5B) , an enzyme overexpressed in various tumors and involved in hormonal response, stem cell regeneration, genomic stability, cell proliferation, and differentiation .

Mode of Action

3-Epi-Entecavir functions by competing with the natural substrate deoxyguanosine triphosphate, thereby inhibiting all three activities of the HBV polymerase . These activities include:

• Synthesis of the positive strand of HBV DNA

Biochemical Pathways

3-Epi-Entecavir affects the HBV replication process by inhibiting the HBV polymerase . Furthermore, it influences the PI3K/AKT signaling pathway .

Pharmacokinetics

It’s known that these properties play a crucial role in drug discovery and chemical safety assessment

Result of Action

3-Epi-Entecavir can inhibit tumor cell proliferation and induce apoptosis by reducing KDM5B expression . It also appears to inhibit PARP-1, has a high genetic barrier, reducing the chance of resistance development, and can also prevent the reactivation of the hepatitis B virus in cancer patients .

Biochemical Analysis

Biochemical Properties

3-Epi-Entecavir interacts with several enzymes and proteins in its biochemical reactions. It is a competitive inhibitor of the natural substrate deoxyguanosine triphosphate, functionally inhibiting all three activities of the hepatitis B virus polymerase . This includes base priming, reverse transcription of the negative strand from the pregenomic messenger RNA, and synthesis of the positive strand of HBV DNA .

Cellular Effects

3-Epi-Entecavir has significant effects on various types of cells and cellular processes. It reduces the serum HBV DNA levels, leading to a decrease in viral replication . This results in a reduction of the viral load in the cells, thereby influencing cell function . It also impacts cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of 3-Epi-Entecavir involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. It competes with the natural substrate deoxyguanosine triphosphate, functionally inhibiting all three activities of the HBV polymerase . This results in a decrease in the synthesis of the positive strand of HBV DNA .

Temporal Effects in Laboratory Settings

Over time, 3-Epi-Entecavir has shown to maintain its efficacy in laboratory settings. It continues to suppress HBV DNA and maintain lower WHsAg levels over a long period

Dosage Effects in Animal Models

The effects of 3-Epi-Entecavir vary with different dosages in animal models. In a study involving woodchucks, the combination therapy of entecavir and another drug led to a prolonged suppression of WHV replication . The specific threshold effects and any toxic or adverse effects at high doses need further exploration.

Metabolic Pathways

3-Epi-Entecavir is involved in several metabolic pathways. It interacts with enzymes and cofactors in these pathways, potentially affecting metabolic flux or metabolite levels

Transport and Distribution

3-Epi-Entecavir is transported and distributed within cells and tissues. It interacts with renal SLC transporters hOAT1, hCNT2, and hCNT3

Synthesis routes and methods I

Procedure details

Acetonitril (30 ml) and 2N aqueous hydrochloric acid (23.3 ml) were added to the compound of formula (VI) obtained in Example 1-8 (1.38 g, 2.56 mmol) and stirred at 82° C. for 12 hrs with heating. After completion of the reaction, the resulting mixture was cooled to room temperature and washed with ethyl acetate to remove tritylcarbinol. The material thus obtained was neutralized to pH 6.8 by using 3N aqueous sodium hydroxide (13.6 ml) and stirred at 90° C. for 1 hr. The solution thus obtained was stirred with cooling slowly to room temperature and further stirred at room temperature for 1 hr to obtain crystal. The resulting material was cooled to 6° C. and stirred for 1 hr to obtain the title compound (0.554 g, yield: 73.1%).

Synthesis routes and methods II

Procedure details

A 2-L 3-necked round bottomed flask, oven dried and equipped with a mechanical stirrer, an addition funnel, temperature probe, and argon inlet, was charged with compound 71 (34.1 g, 86.2 moles), acetic acid (40.4 mL, 8 eq) and acetic acid-boron trifluoride complex (38 mL). The reaction mixture was heated to 95° C., stirred for 4 hours and then cooled to room temperature. The reaction mixture was diluted with MeOH (200 mL) and quenched with aqueous KOH (10 N, ˜220 mL) to adjust the pH to about 9.5. Potassium bicarbonate (17.9 g) followed by aqueous hydrogen peroxide (30 wt. %, 39 g) was added to the solution. The resulting solution was warmed to 70° C. and stirred for 10 hours. The reaction was cooled to 5–10° C. Sodium bisulfite (16.2 g) was added portion-wise over 30 minutes. The reaction mixture was concentrated in vacuo to remove most of the MeOH. The resulting yellow semi-solid was cooled to −5° C. and concentrated HCl (˜55 mL) added to adjust the pH to 0.15. The resulting solution was extracted with EtOAc (500 mL) and aqueous KOH (10 N, ˜48 mL) added to adjust the pH to ˜11. The solution was stirred for 1 hour and then the pH was adjusted to ˜7 with HCl (4 mL). The reaction mixture was stirred at room temperature for 1 hour and at ˜5° C. for 3 hours. The solid was collected by filtration and dried under high vacuum for 16 hours. The solid was redissolved in water (600 mL) at 90° C. The clear solution was cooled to ˜60–55° C. and seeded with 21. The solution was allowed to cool to room temperature for 5 hours. The resulting white crystalline solid was collected by filtration and dried under vacuum at 50° C. for 16 hours to afford the title compound (12.9 g).